Cas no 42096-74-2 (1,2,4-Trifluoro-3-Nitrobenzene)

• Product Name: 1,2,4-Trifluoro-3-Nitrobenzene
• CAS No: 42096-74-2
• MF: C₆H₂F₃NO₂
• MW: 177.080791950226
• CID: 332613
• PubChem ID: 3016321
• Update Time: 2025-10-28

1,2,4-Trifluoro-3-Nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2,4-trifluoro-3-nitrobenzene
• Benzene,1,2,4-trifluoro-3-nitro-
• 42096-74-2
• EINECS 255-656-2
• Benzene, 1,2,4-trifluoro-3-nitro-
• m-nitrobenzene trifluoride
• NS00056823
• EN300-7394668
• YEQ5M8MG25
• FJIILSCVSZJKCV-UHFFFAOYSA-N
• SCHEMBL1340438
• BS-28496
• DTXSID20194930
• 1,3,4-trifluoronitrobenzene
• 1-Nitro-2,3,6-trifluorobenzene
• DTXCID60117421
• 1,2,4-Trifluoro-3-Nitrobenzene

• Inchi： 1S/C6H2F3NO2/c7-3-1-2-4(8)6(5(3)9)10(11)12/h1-2H
• InChI Key： FJIILSCVSZJKCV-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1[N+](=O)[O-])F)F

Computed Properties

• Exact Mass: 177.00376279g/mol
• Monoisotopic Mass: 177.00376279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1,2,4-Trifluoro-3-Nitrobenzene

Recent Advances in the Application of 1,2,4-Trifluoro-3-Nitrobenzene (CAS: 42096-74-2) in Chemical and Biomedical Research

1,2,4-Trifluoro-3-Nitrobenzene (CAS: 42096-74-2) is a fluorinated nitroaromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis, pharmaceutical development, and material science. This research briefing synthesizes the latest findings on this compound, highlighting its unique chemical properties, synthetic utility, and emerging biomedical applications. Recent studies have demonstrated its potential as a key intermediate in the synthesis of fluorinated pharmaceuticals, agrochemicals, and advanced materials.

A 2023 study published in the Journal of Fluorine Chemistry elucidated novel synthetic pathways utilizing 1,2,4-Trifluoro-3-Nitrobenzene as a building block for fluorinated heterocycles. The researchers developed a highly efficient palladium-catalyzed coupling reaction that enables the selective introduction of this compound into complex molecular architectures. This advancement is particularly relevant for the development of next-generation fluorinated drugs, where the strategic placement of fluorine atoms can significantly enhance pharmacokinetic properties.

In the biomedical domain, recent investigations have explored the potential of 42096-74-2 derivatives as protease inhibitors. A 2024 Nature Chemical Biology publication reported that structurally modified analogs of this compound exhibit promising activity against SARS-CoV-2 main protease (Mpro), with IC50 values in the low micromolar range. The unique electronic properties imparted by the trifluoro-nitro substitution pattern appear to facilitate specific interactions with the viral protease active site, suggesting potential applications in antiviral drug development.

Material science applications have also seen significant progress. Researchers at MIT recently demonstrated that polymers incorporating 1,2,4-Trifluoro-3-Nitrobenzene moieties exhibit exceptional thermal stability and dielectric properties, making them candidates for next-generation electronic materials. The compound's ability to undergo controlled radical polymerization while maintaining its fluorinated character has opened new avenues in the design of high-performance fluoropolymers.

From a safety and regulatory perspective, recent toxicological studies (2023, Regulatory Toxicology and Pharmacology) have provided more comprehensive data on the compound's environmental fate and occupational exposure limits. These findings are informing safer handling protocols in industrial settings where 42096-74-2 is used at scale. The development of greener synthetic routes to this compound has also been a focus of recent research, with several groups reporting improved atom-economical methods that reduce hazardous byproducts.

Looking forward, the unique combination of reactivity and stability offered by 1,2,4-Trifluoro-3-Nitrobenzene positions it as a valuable tool in medicinal chemistry and materials science. Ongoing research is exploring its potential in targeted drug delivery systems, where its fluorinated aromatic system may enable novel strategies for overcoming biological barriers. The compound's versatility continues to inspire innovative applications across multiple scientific disciplines, making it a subject of intense research interest in the chemical and biomedical communities.